Cas no 63057-71-6 (Vanillin-13C)

• Product Name: Vanillin-13C
• CAS No: 63057-71-6
• CID: 1058001
• Update Time: 2025-06-29

Vanillin-13C Chemical and Physical Properties

Names and Identifiers

• Vanillin-[13C]
• Vanillin-alpha-13C
• Vanillin-13C

Additional information on Vanillin-13C

Vanillin-13C: A Comprehensive Overview in Modern Chemical and Biomedical Research

The compound with the CAS number 63057-71-6, known as Vanillin-13C, represents a significant advancement in the field of isotope-labeled compounds. This tritiated derivative of vanillin has garnered considerable attention due to its unique applications in metabolic studies, pharmaceutical research, and analytical chemistry. The incorporation of the stable isotope carbon-13 into the vanillin molecule enhances its utility in various scientific endeavors, particularly in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) techniques.

In recent years, the demand for high-purity isotope-labeled compounds has surged, driven by the increasing complexity of biomedical research. Vanillin-13C, with its well-characterized molecular structure and isotopic properties, has become an indispensable tool for researchers studying the metabolic pathways of flavor compounds. Its applications span from understanding enzymatic interactions to developing novel drug delivery systems. The compound’s stability under various experimental conditions makes it particularly valuable for long-term studies, where precise tracking of molecular transformations is essential.

The chemical synthesis of Vanillin-13C involves meticulous planning and execution to ensure high isotopic enrichment. Advanced techniques such as isotopic exchange reactions and catalytic hydrogenation are employed to achieve the desired level of carbon-13 incorporation. These methods not only require expertise in organic synthesis but also a deep understanding of isotope chemistry. The resulting product is then rigorously analyzed using state-of-the-art analytical instruments to confirm its purity and isotopic composition.

One of the most compelling applications of Vanillin-13C lies in its use as a tracer in metabolic studies. By labeling vanillin with carbon-13, researchers can monitor the uptake and transformation of this compound within biological systems. This approach has been particularly useful in investigating the role of vanillin derivatives in food metabolism and their potential health benefits. For instance, studies have shown that vanillin-13C can be used to trace the metabolic pathways involved in the biosynthesis of vanilla flavor compounds, providing insights into their bioavailability and degradation processes.

Furthermore, Vanillin-13C has found utility in pharmaceutical research, where it serves as a critical component in drug development and validation processes. The ability to track drug metabolites using NMR spectroscopy significantly enhances the understanding of drug efficacy and safety profiles. In clinical trials, Vanillin-13C labeled compounds have been employed to study the pharmacokinetics of new drugs, helping researchers identify potential side effects and optimize dosing regimens. This application underscores the importance of isotope-labeled compounds in modern medicine.

The analytical capabilities of Vanillin-13C are further highlighted by its use in environmental chemistry. In this context, it aids in studying the environmental fate of flavor compounds and their derivatives. By analyzing water and soil samples containing trace amounts of Vanillin-13C, scientists can assess the persistence and mobility of these compounds in ecosystems. This information is crucial for developing sustainable agricultural practices and mitigating environmental contamination.

Recent advancements in mass spectrometry have expanded the applications of Vanillin-13C even further. Techniques such as tandem mass spectrometry (MS/MS) allow for highly sensitive detection and quantification of isotopically labeled compounds. This has enabled researchers to perform detailed structural elucidation and post-translational modifications studies with unprecedented precision. The integration of Vanillin-13C into these methodologies has opened new avenues for biochemical research, particularly in proteomics and metabolomics.

The industrial production of Vanillin-13C has also seen significant improvements over recent years. Manufacturers have developed more efficient synthetic routes that minimize waste and maximize yield. These innovations align with global trends toward green chemistry principles, emphasizing sustainability and environmental responsibility. As a result, Vanillin-13C is now more accessible than ever before, making it a valuable resource for academic institutions and industrial laboratories alike.

In conclusion, Vanillin-13C (CAS no: 63057-71-6) represents a cornerstone in modern chemical research with far-reaching implications across multiple disciplines. Its unique isotopic properties make it an indispensable tool for metabolic studies, pharmaceutical development, environmental monitoring, and advanced analytical techniques. As scientific understanding continues to evolve, the role of isotope-labeled compounds like Vanillin-13C will undoubtedly expand, driving new discoveries and innovations in both academic research and industrial applications.